Cas no 41230-20-0 (Benzothiazole,2-(1,3-benzodioxol-5-yl)-)

• Product Name: Benzothiazole,2-(1,3-benzodioxol-5-yl)-
• CAS No: 41230-20-0
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• CID: 327507
• PubChem ID: 781196
• Update Time: 2025-04-19

Benzothiazole,2-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(1,3-benzodioxol-5-yl)-
• 2-(1,3-benzodioxol-5-yl)-1,3-benzothiazole
• 2-Benzo[1,3]dioxol-5-yl-benzothiazole
• 2-BENZO1,3DIOXOL-5-YL-BENZOTHIAZOLE
• 2-(3',4'-methylenedioxyphenyl)benzothiazole
• 2-(benzo[1,3]dioxol-5-yl)-1,3-benzothiazole
• 2-(benzo[d][1,3]dioxol-5-yl)benzo[d]thiazole
• 2-(benzo[d][1,3]dioxol-5-yl)benzothiazole
• 2-Benzo[1,3]dioxol-5-yl-benzothiazol
• AB00080619-01
• CHEMBL201325
• BDBM49337
• DTXSID30354760
• AKOS000416590
• Cambridge id 5320916
• cid_781196
• MLS000105937
• 2-(2H-1,3-BENZODIOXOL-5-YL)-1,3-BENZOTHIAZOLE
• SCHEMBL2251229
• HMS2423A09
• 2-(3,4-methylenedioxyphenyl)benzothiazole
• SMR000102911
• 41230-20-0

• Inchi： 1S/C14H9NO2S/c1-2-4-13-10(3-1)15-14(18-13)9-5-6-11-12(7-9)17-8-16-11/h1-7H,8H2
• InChI Key： KFRUKJKGQSVNAD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 255.03500
• Monoisotopic Mass: 255.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.59000
• LogP: 3.69200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles